Cas no 345981-32-0 (3-Ethoxy-5-iodo-4-[(4-nitrobenzyl)oxy]benzaldehyde)

• Product Name: 3-Ethoxy-5-iodo-4-[(4-nitrobenzyl)oxy]benzaldehyde
• CAS No: 345981-32-0
• MF: C₁₆H₁₄INO₅
• MW: 427.1905
• CID: 5095695
• Update Time: 2022-10-14

3-Ethoxy-5-iodo-4-[(4-nitrobenzyl)oxy]benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-ethoxy-5-iodo-4-[(4-nitrobenzyl)oxy]benzaldehyde
• 3-ethoxy-5-iodo-4-[(4-nitrophenyl)methoxy]benzaldehyde
• CBMicro_029631
• Cambridge id 5732110
• Oprea1_805802
• BBL023943
• STK199048
• Benzaldehyde, 3-ethoxy-5-iodo-4-[(4-nitrophenyl)methoxy]-
• 3-Ethoxy-5-iodo-4-[(4-nitrobenzyl)oxy]benzaldehyde

• Inchi： 1S/C16H14INO5/c1-2-22-15-8-12(9-19)7-14(17)16(15)23-10-11-3-5-13(6-4-11)18(20)21/h3-9H,2,10H2,1H3
• InChI Key： JOOSZYGCFOJAEZ-UHFFFAOYSA-N
• SMILES： IC1=C([H])C(C([H])=O)=C([H])C(=C1OC([H])([H])C1C([H])=C([H])C(=C([H])C=1[H])[N+](=O)[O-])OC([H])([H])C([H])([H])[H]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 394
• XLogP3: 3.7
• Topological Polar Surface Area: 81.4